Cas no 2024840-93-3 (2-(4-chloro-2,3-difluorophenoxy)ethane-1-sulfonyl chloride)

• Product Name: 2-(4-chloro-2,3-difluorophenoxy)ethane-1-sulfonyl chloride
• CAS No: 2024840-93-3
• MF: C₈H₆Cl₂F₂O₃S
• MW: 291.099246501923
• CID: 6562738
• PubChem ID: 165492976
• Update Time: 2025-06-15

2-(4-chloro-2,3-difluorophenoxy)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-2,3-difluorophenoxy)ethane-1-sulfonyl chloride
• EN300-1145165
• 2024840-93-3

• Inchi： 1S/C8H6Cl2F2O3S/c9-5-1-2-6(8(12)7(5)11)15-3-4-16(10,13)14/h1-2H,3-4H2
• InChI Key： FXNICSAZQDEEGG-UHFFFAOYSA-N
• SMILES： ClS(CCOC1C=CC(=C(C=1F)F)Cl)(=O)=O

Computed Properties

• Exact Mass: 289.9382769g/mol
• Monoisotopic Mass: 289.9382769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(4-chloro-2,3-difluorophenoxy)ethane-1-sulfonyl chloride

Introduction to 2-(4-chloro-2,3-difluorophenoxy)ethane-1-sulfonyl chloride (CAS No. 2024840-93-3) and Its Applications in Modern Chemical Biology

2-(4-chloro-2,3-difluorophenoxy)ethane-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 2024840-93-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatility in synthetic chemistry and medicinal applications. The unique structural features of this molecule, including the presence of a chloro-substituted difluorophenyl ring and an ethanesulfonyl chloride moiety, make it a valuable intermediate in the synthesis of biologically active molecules.

The 4-chloro-2,3-difluorophenoxy group in the molecular structure imparts distinct electronic and steric properties, enabling its use as a key building block in the development of novel therapeutic agents. Sulfonyl chlorides are particularly interesting due to their reactivity, which allows for facile formation of sulfonamides, a class of compounds known for their broad spectrum of biological activities. This reactivity has been leveraged in recent years to develop inhibitors targeting various enzymes and receptors involved in critical biological pathways.

In recent years, there has been a surge in research focused on exploiting fluorinated aromatic compounds for their enhanced metabolic stability and improved binding affinity. The difluorophenyl ring in 2-(4-chloro-2,3-difluorophenoxy)ethane-1-sulfonyl chloride is a prime example of such a fluorinated moiety, which has been shown to improve pharmacokinetic profiles of drug candidates. Studies have demonstrated that fluorine atoms can modulate the electronic properties of molecules, leading to increased lipophilicity and reduced susceptibility to enzymatic degradation. This has made fluorinated compounds increasingly popular in drug discovery efforts.

The pharmaceutical industry has been particularly keen on exploring sulfonyl chlorides due to their role as intermediates in the synthesis of antiviral, anti-inflammatory, and anticancer agents. The sulfonyl chloride functional group is highly reactive towards nucleophiles, allowing for the introduction of diverse substituents that can fine-tune the biological activity of a molecule. For instance, recent studies have highlighted the use of sulfonyl chlorides in generating potent inhibitors of proteases, which are enzymes implicated in various diseases, including cancer and infectious disorders.

One notable application of 2-(4-chloro-2,3-difluorophenoxy)ethane-1-sulfonyl chloride is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By modifying the structure of kinase inhibitors with fluorinated aromatic groups, researchers have been able to enhance their selectivity and potency. The chloro-substituted difluorophenyl ring in this compound provides a scaffold that can be further functionalized to target specific kinases while minimizing off-target effects.

Another area where this compound has shown promise is in the synthesis of non-peptide-based receptor antagonists. Receptor antagonists are used to block the activity of receptors that are overactive or improperly regulated. The unique structural features of 2-(4-chloro-2,3-difluorophenoxy)ethane-1-sulfonyl chloride allow it to interact with specific receptor sites through hydrophobic interactions and dipole-dipole forces. This has been exploited in designing antagonists for receptors involved in pain perception, neurotransmission, and immune responses.

The synthetic utility of this compound extends beyond pharmaceutical applications. It serves as a versatile building block for chemists working on materials science and agrochemicals. For instance, sulfonyl chlorides can be used to introduce sulfonamide linkages into polymers, which can enhance their mechanical properties or biodegradability. In agrochemicals, these compounds have been used to develop herbicides and fungicides with improved efficacy and environmental safety.

Recent advancements in computational chemistry have also facilitated the design of novel derivatives of 2-(4-chloro-2,3-difluorophenoxy)ethane-1-sulfonyl chloride using virtual screening techniques. These methods allow researchers to predict the binding affinity of various molecular fragments to biological targets before synthesizing them experimentally. This approach has significantly accelerated the drug discovery process by identifying promising candidates with minimal experimental effort.

The role of fluorine atoms in modulating molecular properties has been further underscored by recent studies on fluoroalkylated sulfonyl chlorides. These derivatives exhibit enhanced bioavailability and reduced metabolic clearance compared to their non-fluoro counterparts. The introduction of fluorine atoms into sulfonyl chlorides has thus become a staple strategy for improving drug-like properties during lead optimization.

In conclusion,2-(4-chloro-2,3-difluorophenoxy)ethane-1-sulfonyl chloride (CAS No. 2024840-93-3) is a multifaceted compound with significant potential across multiple domains of chemical biology and pharmaceutical research. Its unique structural features make it an invaluable tool for synthesizing biologically active molecules with tailored properties for therapeutic applications. As research continues to uncover new ways to leverage fluorinated aromatic compounds,this compound is likely to remain at the forefront of drug discovery efforts for years to come.